N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2,4,5-trifluoro-3-methoxybenzamide
• InChI: InChI=1S/C17H13F3N4O4/c1-28-13-11(19)9(7-10(18)12(13)20)15(25)22-5-6-24-16(26)8-3-2-4-21-14(8)23-17(24)27/h2-4,7H,5-6H2,1H3,(H,22,25)(H,21,23,27)
• InChI Key: VRUWOFKNRPIGKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1F)F)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3)F
• Molecular Formula: C17H13F3N4O4
• Molecular Weight: 394.30 g/mol

Description

The compound “N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide” belongs to the class of pyridopyrimidines. Pyridopyrimidines are of great interest due to their biological potential. They are present in relevant drugs and have been studied in the development of new therapies.

Synthesis Analysis

The synthesis of pyridopyrimidines involves various synthetic protocols. For example, the reductive condensation of 6-cyano-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney Ni 70% in acetic acid can produce a precursor.

Molecular Structure Analysis

The molecular structure of pyridopyrimidines depends on the location of the nitrogen atom in the pyridine. There are four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyridopyrimidines can be complex. For instance, heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyridopyrimidines can be determined using various techniques. For instance, the yield, melting point, and IR, 1H NMR, and 13C NMR spectra can provide valuable information about the compound.

Mechanism of Action

The mechanism of action of pyridopyrimidines can vary depending on the specific compound. For example, some compounds can suppress cell migrations, induce cell apoptosis, decrease the levels of phosphorylated ERK and MEK in a dose-dependent manner, and increase ROS production.

Safety and Hazards

The safety and hazards associated with pyridopyrimidines depend on the specific compound and its biological activity. For example, some compounds show no significant toxicity to human cells and exhibit anti-HIV-1 activity.

Future Directions

The future directions for the research and development of pyridopyrimidines are promising. They have been studied in the development of new therapies, and their therapeutic potential continues to be explored.